Cas no 1805475-10-8 (4-Chloro-5-phenylpyridine-2-sulfonyl chloride)

• Product Name: 4-Chloro-5-phenylpyridine-2-sulfonyl chloride
• CAS No: 1805475-10-8
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• CID: 4903230
• Update Time: 2025-06-13

4-Chloro-5-phenylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-phenylpyridine-2-sulfonyl chloride

• Inchi： 1S/C11H7Cl2NO2S/c12-10-6-11(17(13,15)16)14-7-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： ALSHLFJFPNXCOA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=C1C1C=CC=CC=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4

Additional information on 4-Chloro-5-phenylpyridine-2-sulfonyl chloride

Recent Advances in the Application of 4-Chloro-5-phenylpyridine-2-sulfonyl chloride (CAS: 1805475-10-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-5-phenylpyridine-2-sulfonyl chloride (CAS: 1805475-10-8) has recently emerged as a key intermediate in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative has shown significant potential in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and protease-targeting compounds. Recent studies have highlighted its unique reactivity profile, which enables efficient derivatization at both the sulfonyl chloride and pyridine moieties, making it a versatile building block for drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Chloro-5-phenylpyridine-2-sulfonyl chloride in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a crucial intermediate to introduce the sulfonamide pharmacophore, which significantly improved the binding affinity and selectivity of the resulting inhibitors. The study reported IC50 values in the low nanomolar range for several derivatives, with excellent pharmacokinetic properties observed in preclinical models.

In parallel research, the compound has been employed in the development of covalent inhibitors targeting cysteine proteases. The reactive sulfonyl chloride group allows for selective modification of active-site cysteine residues, as demonstrated in a recent Nature Chemical Biology publication. This approach has shown promise in the design of irreversible inhibitors for SARS-CoV-2 main protease (Mpro), with 4-Chloro-5-phenylpyridine-2-sulfonyl chloride serving as the warhead precursor in these covalent inhibitor designs.

Structural-activity relationship (SAR) studies have revealed that the 5-phenyl substitution pattern on the pyridine ring contributes significantly to the binding orientation of derived compounds in enzymatic pockets. X-ray crystallographic data from multiple studies consistently show that this moiety participates in π-π stacking interactions with aromatic residues in target proteins, while the sulfonamide group forms critical hydrogen bonds with backbone amides.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Advanced Synthesis & Catalysis report described a novel palladium-catalyzed cross-coupling protocol that enables selective functionalization at the 4-chloro position while preserving the sulfonyl chloride functionality. This advancement has opened new possibilities for creating diverse libraries of derivatives for high-throughput screening.

From a safety and handling perspective, recent toxicological assessments indicate that 4-Chloro-5-phenylpyridine-2-sulfonyl chloride requires careful handling due to its reactivity, particularly moisture sensitivity. However, stability studies have shown that properly stored material maintains excellent purity for extended periods, making it practical for industrial-scale applications.

Looking forward, the unique properties of this compound position it as a valuable tool in fragment-based drug discovery. Several pharmaceutical companies have included derivatives of 4-Chloro-5-phenylpyridine-2-sulfonyl chloride in their screening libraries, with particular interest in its application to challenging targets like protein-protein interactions. The compound's balanced lipophilicity and molecular weight make it particularly suitable for lead optimization programs.

In conclusion, 4-Chloro-5-phenylpyridine-2-sulfonyl chloride (CAS: 1805475-10-8) has established itself as a multifaceted building block in modern drug discovery. Its recent applications span from kinase inhibitor development to covalent drug design, supported by growing structural and mechanistic understanding. As synthetic methodologies continue to evolve, we anticipate seeing expanded use of this versatile intermediate in addressing unmet medical needs across various therapeutic areas.